Cas no 2708281-97-2 (Tert-butyl 4-bromo-3,3-dimethyl-2-oxo-indoline-6-carboxylate)

• Product Name: Tert-butyl 4-bromo-3,3-dimethyl-2-oxo-indoline-6-carboxylate
• CAS No: 2708281-97-2
• MF: C₁₅H₁₈BrNO₃
• MW: 340.212323665619
• MDL: MFCD32689908
• CID: 5307649
• PubChem ID: 146035789
• Update Time: 2025-05-22

Tert-butyl 4-bromo-3,3-dimethyl-2-oxo-indoline-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-bromo-3,3-dimethyl-2-oxo-indoline-6-carboxylate
• 6-Boc-4-bromo-3,3-dimethyl-2-oxo-indoline
• D78940
• tert-Butyl 4-bromo-3,3-dimethyl-2-oxoindoline-6-carboxylate
• PS-15938
• 2708281-97-2
• tert-butyl4-bromo-3,3-dimethyl-2-oxo-indoline-6-carboxylate
• Tert-butyl 4-bromo-3,3-dimethyl-2-oxo-indoline-6-carboxylate

• MDL： MFCD32689908
• Inchi： 1S/C15H18BrNO3/c1-14(2,3)20-12(18)8-6-9(16)11-10(7-8)17-13(19)15(11,4)5/h6-7H,1-5H3,(H,17,19)
• InChI Key： UQAFDGASIZHWLH-UHFFFAOYSA-N
• SMILES： BrC1=CC(C(=O)OC(C)(C)C)=CC2=C1C(C)(C)C(N2)=O

Computed Properties

• Exact Mass: 339.04701g/mol
• Monoisotopic Mass: 339.04701g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 427
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 55.4

Additional information on Tert-butyl 4-bromo-3,3-dimethyl-2-oxo-indoline-6-carboxylate

Tert-butyl 4-bromo-3,3-dimethyl-2-oxo-indoline-6-carboxylate

The compound Tert-butyl 4-bromo-3,3-dimethyl-2-oxo-indoline-6-carboxylate (CAS No. 2708281-97-2) is a highly specialized organic compound with significant applications in the field of organic synthesis and materials science. This compound belongs to the class of indolines, which are heterocyclic compounds with a six-membered benzene ring fused to a five-membered nitrogen-containing ring. The indoline skeleton is a versatile platform for the development of various functional materials due to its unique electronic properties and structural flexibility.

The structure of Tert-butyl 4-bromo-3,3-dimethyl-2-oxo-indoline-6-carboxylate features a bromine atom at the 4-position, two methyl groups at the 3-position, and a tert-butyl ester group at the 6-position. The presence of these substituents imparts specific reactivity and stability to the molecule. Recent studies have highlighted the role of such substituted indolines in the synthesis of advanced materials, including organic semiconductors and light-emitting diodes (OLEDs). For instance, researchers have demonstrated that the bromine substituent can act as an effective electron-withdrawing group, enhancing the molecule's ability to participate in electrophilic aromatic substitution reactions.

In terms of synthesis, Tert-butyl 4-bromo-3,3-dimethyl-2-oxo-indoline-6-carboxylate is typically prepared through a multi-step process involving Friedlander-type annulation reactions or through direct substitution strategies. The use of transition metal catalysts has been shown to significantly improve the efficiency of these reactions. For example, palladium-catalyzed cross-coupling reactions have enabled the precise installation of bromine substituents at specific positions on the indoline ring.

The applications of this compound are diverse and span across various domains. In pharmaceutical chemistry, it serves as an intermediate in the synthesis of bioactive molecules targeting specific receptors. Recent research has explored its potential as a precursor for developing kinase inhibitors and other therapeutic agents. Additionally, in materials science, this compound has been utilized in the fabrication of self-healing polymers due to its ability to undergo reversible covalent bond formation under certain conditions.

From an environmental perspective, there is growing interest in understanding the biodegradation pathways of compounds like Tert-butyl 4-bromo-3,3-dimethyl-2-oxo-indoline-6-carboxylate. Studies have shown that under aerobic conditions, this compound can undergo microbial degradation through oxidative cleavage mechanisms. This knowledge is crucial for assessing its environmental impact and developing sustainable synthetic routes.

In conclusion, Tert-butyl 4-bromo-3,3-dimethyl-2-oxo-indoline-6-carboxylate stands out as a versatile building block in modern organic synthesis. Its unique structure and functional groups make it an invaluable tool for advancing research in pharmaceuticals, materials science, and environmental chemistry. As new synthetic methodologies and application areas continue to emerge, this compound is poised to play an even more significant role in shaping future innovations.